Cas no 2680844-61-3 (4-Azaspiro[2.4]heptan-7-amine)

• Product Name: 4-Azaspiro[2.4]heptan-7-amine
• CAS No: 2680844-61-3
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6386547
• PubChem ID: 118488180
• Update Time: 2025-05-26

4-Azaspiro[2.4]heptan-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7193981
• 4-azaspiro[2.4]heptan-7-amine
• SCHEMBL17228496
• 2680844-61-3
• 4-Azaspiro[2.4]heptan-7-amine

• Inchi： 1S/C6H12N2/c7-5-1-4-8-6(5)2-3-6/h5,8H,1-4,7H2
• InChI Key： OJHJFZNGBYWBPK-UHFFFAOYSA-N
• SMILES： N1CCC(C21CC2)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 38Ų

Additional information on 4-Azaspiro[2.4]heptan-7-amine

Professional Introduction to 4-Azaspiro[2.4]heptan-7-amine (CAS No: 2680844-61-3)

4-Azaspiro[2.4]heptan-7-amine, identified by its Chemical Abstracts Service (CAS) number 2680844-61-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in recent years.

The molecular structure of 4-Azaspiro[2.4]heptan-7-amine consists of a spirocyclic framework, which is a covalent bond between two nonadjacent rings, in this case, a seven-membered azacycloalkane ring and a four-membered cycloalkane ring. This distinctive arrangement imparts unique steric and electronic properties to the molecule, which can be exploited for various pharmacological applications. The presence of an amine functional group at the 7-position further enhances its potential as a bioactive scaffold.

In the realm of drug discovery, spirocyclic compounds have shown promise due to their ability to mimic natural product scaffolds and exhibit high binding affinity to biological targets. The spirocyclic core in 4-Azaspiro[2.4]heptan-7-amine provides a rigid framework that can optimize interactions with proteins and enzymes, making it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the biological significance of azaspiro compounds, particularly in the context of their potential role as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The amine moiety in 4-Azaspiro[2.4]heptan-7-amine serves as a key pharmacophore that can interact with the active sites of kinases, potentially leading to the development of targeted therapies.

Moreover, the structural versatility of 4-Azaspiro[2.4]heptan-7-amine allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. This flexibility has been leveraged in synthetic chemistry to develop libraries of derivatives that can be screened for enhanced efficacy and selectivity. Such libraries are essential tools in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The synthesis of 4-Azaspiro[2.4]heptan-7-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the spirocyclic core efficiently. These techniques not only improve the scalability of production but also allow for the introduction of complex functional groups that can enhance pharmacological properties.

In addition to its potential as a kinase inhibitor, 4-Azaspiro[2.4]heptan-7-amine has been explored for its antimicrobial and anti-inflammatory properties. Preliminary studies have demonstrated that derivatives of this compound can exhibit significant activity against various bacterial and fungal strains, suggesting its utility in combating resistant infections. Furthermore, its ability to modulate inflammatory pathways has raised interest in its potential application in treating chronic inflammatory diseases.

The pharmacokinetic profile of 4-Azaspiro[2.4]heptan-7-amine is another critical aspect that has been investigated extensively. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing side effects. Advanced computational modeling techniques have been used to predict the ADME properties of this compound, providing valuable insights into its behavior within biological systems.

The role of computational chemistry in the study of 4-Azaspiro[2.4]heptan-7-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have enabled researchers to visualize how the compound interacts with biological targets at an atomic level. These insights have guided the design of more potent derivatives with improved binding affinity and selectivity.

The integration of experimental data with computational predictions has been instrumental in validating the biological activity of 4-Azaspiro[2.4]heptan-7-amine. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided high-resolution structures of complexes formed between this compound and its target proteins. These structures have been crucial in understanding the mechanisms by which it exerts its biological effects.

In conclusion, 4-Azaspiro[2.4]heptan-7-amine (CAS No: 2680844-61-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development in pharmaceutical chemistry and medicinal biology. As our understanding of its pharmacological properties continues to evolve, so too will its potential applications in addressing various human diseases.